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Compound of Interest

Compound Name: 4-Chlorophenylsulfinylacetic acid

CAS No.: 3996-47-2

Cat. No.: B1347621

Get Quote

Executive Summary
4-Chlorophenylsulfinylacetic acid (also known as 2-[(4-chlorophenyl)sulfinyl]acetic acid) is a

functionalized organosulfur compound characterized by a chiral sulfoxide moiety.[1] Unlike its

phenoxy analog (4-CPA, a common auxin), this compound features a sulfur linkage oxidized to

the sulfinyl state (

). This oxidation state introduces chirality at the sulfur atom, making the molecule a critical
scaffold for stereoselective synthesis and a ligand for organometallic complexes (e.g.,
organotin antitumor agents).

This guide provides a validated workflow for its synthesis from 4-chlorothiophenol, strategies

for avoiding over-oxidation to the sulfone, and protocols for derivatization.
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Property Data

IUPAC Name 2-[(4-Chlorophenyl)sulfinyl]acetic acid

CAS Number 3996-47-2

Molecular Formula

Molecular Weight 218.66 g/mol

Key Functional Groups

Carboxylic Acid (

), Sulfoxide (

), Aryl Chloride (

)

Chirality Yes (Sulfur atom is a stereocenter)

Solubility
Soluble in DMSO, Methanol, Ethanol; Sparingly

soluble in water

Precursor 4-Chlorothiophenol (CAS: 106-54-7)

Structural Distinction
It is imperative to distinguish this compound from its analogs to prevent experimental error:

Thio- analog: 4-Chlorophenylthioacetic acid (Sulfide,

).

Sulfonyl- analog: 4-Chlorophenylsulfonylacetic acid (Sulfone,

).

Phenoxy- analog: 4-Chlorophenoxyacetic acid (Ether,

, known as 4-CPA).
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The synthesis is a two-stage process: S-Alkylation followed by Controlled Oxidation. The

critical control point is the oxidation step; over-oxidation yields the sulfone, which lacks the

chiral center and alters biological activity.

Stage 1: S-Alkylation (Synthesis of the Thioether)
Objective: Attach the acetic acid tail to the thiophenol core.

Reagents:

4-Chlorothiophenol (1.0 eq)

Chloroacetic acid (1.1 eq)[2]

Sodium Hydroxide (NaOH, 2.5 eq)

Water (Solvent)[3]

Protocol:

Dissolve 4-chlorothiophenol in an aqueous NaOH solution (10% w/v) under nitrogen

atmosphere to prevent disulfide formation.

Add a solution of chloroacetic acid (neutralized with sodium carbonate) dropwise at 0–5°C.

Reflux the mixture for 2–3 hours. The solution should remain clear.

Cool to room temperature and acidify with dilute HCl to pH ~2.

Filter the white precipitate (4-Chlorophenylthioacetic acid). Recrystallize from ethanol/water.

[3]

Stage 2: Controlled Oxidation (Thioether Sulfoxide)
Objective: Oxidize the sulfide to sulfoxide without generating the sulfone.

Reagents:

4-Chlorophenylthioacetic acid (from Stage 1)
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Sodium Periodate (

, 1.05 eq) — Preferred over

for selectivity.

Methanol/Water (1:1 v/v)[3]

Protocol:

Dissolve the thioacid in Methanol/Water (1:1). Cool to 0°C.

Add

dropwise as an aqueous solution. Maintain temperature <5°C.

Stir for 12 hours, allowing the mixture to warm slowly to room temperature.

Quench: Add a small amount of sodium bisulfite to consume excess oxidant.

Extraction: Evaporate methanol. Extract the aqueous residue with ethyl acetate (

).

Purification: Dry organic layer over

, filter, and concentrate. Recrystallize from chloroform/hexane to obtain the sulfinyl acid.

Visual Workflow (DOT Diagram)
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Caption: Synthesis pathway highlighting the critical oxidation control point to prevent sulfone

formation.

Derivatives & Applications
Ethyl Ester Derivative
Compound: Ethyl 2-[(4-chlorophenyl)sulfinyl]acetate (CAS: 91077-12-2).[1][4] Utility: Increases

lipophilicity for membrane permeability studies; intermediate for amide synthesis. Synthesis:

Fischer esterification of the acid with Ethanol and catalytic

(mild conditions to prevent racemization of the sulfoxide).

Organotin(IV) Complexes
Utility: Potent antimicrobial and antitumor agents. Mechanism: The carboxylate group

coordinates to the Tin (Sn) center, often forming polymeric structures. The sulfoxide oxygen

may also participate in coordination, creating a bidentate ligand effect. Protocol:

React the free acid with diorganotin oxide (

) or triorganotin hydroxide (

) in dry benzene/toluene.

Reflux with a Dean-Stark trap to remove water (azeotropic distillation).

Evaporate solvent to yield the organotin carboxylate complex.

Chiral Resolution
Because the sulfur atom is chiral, the racemic mixture can be resolved using chiral bases (e.g.,

brucine, quinine) or via chiral HPLC. The (S)-enantiomer often exhibits distinct biological

binding affinities compared to the (R)-enantiomer.

Structure-Activity Relationship (SAR) Logic
The biological activity of this molecule is driven by three domains:

Lipophilic Tail (4-Cl-Phenyl): Facilitates hydrophobic interaction with enzyme pockets.
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Chiral Linker (Sulfoxide): Provides a "kink" in the structure and hydrogen bond acceptor

capability (

).

Polar Head (Carboxylic Acid): Forms ionic bonds or coordinates with metal centers (e.g., in

metalloenzymes or synthetic metal complexes).
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Caption: SAR breakdown showing the functional roles of the molecule's three primary domains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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